Cas no 1806844-17-6 (Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate)

• Product Name: Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate
• CAS No: 1806844-17-6
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4916277
• Update Time: 2025-06-13

Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate
• Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

• Inchi： 1S/C8H8F2N2O3/c1-15-8(14)6-5(11)3(7(9)10)2-4(13)12-6/h2,7H,11H2,1H3,(H,12,13)
• InChI Key： GWYRYSFGAYTUQQ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NC(C(=O)OC)=C1N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: 0
• Topological Polar Surface Area: 81.4

Additional information on Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate

Comprehensive Overview of Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1806844-17-6)

Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1806844-17-6) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a difluoromethyl group and a hydroxypyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

The compound’s pyridine-2-carboxylate scaffold is a key motif in medicinal chemistry, often associated with drug discovery and biocatalysis. Recent studies highlight its applicability in designing small-molecule therapeutics, particularly for targeting metabolic disorders and infectious diseases. With the rise of AI-driven drug design, compounds like Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate are gaining traction as they enable rapid molecular optimization and high-throughput screening.

In agrochemical applications, the difluoromethyl moiety enhances the compound’s bioactivity, making it a candidate for developing next-generation pesticides and herbicides. This aligns with global trends toward sustainable agriculture and reduced environmental impact. The compound’s hydroxypyridine group also contributes to its stability and solubility, critical factors for formulation efficiency.

From a synthetic perspective, CAS No. 1806844-17-6 is often explored for its regioselective functionalization potential. Chemists leverage its amino and hydroxy groups for selective derivatization, enabling the creation of diverse heterocyclic libraries. Such libraries are invaluable for structure-activity relationship (SAR) studies, a cornerstone of modern pharmacology.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling of Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate is essential to ensure workplace safety. Its biodegradability and low toxicity profile make it an attractive option for green chemistry initiatives, resonating with the industry’s shift toward eco-friendly synthesis.

In conclusion, Methyl 3-amino-4-(difluoromethyl)-6-hydroxypyridine-2-carboxylate (CAS No. 1806844-17-6) represents a versatile building block in both pharmaceutical and agrochemical research. Its structural features and functional groups offer broad utility, addressing contemporary challenges in drug development and sustainable agriculture. As scientific advancements continue, this compound is poised to play a pivotal role in innovative applications.